Cas no 166526-03-0 (4,6-Dichloronicotinonitrile)

4,6-Dichloronicotinonitrile structure
4,6-Dichloronicotinonitrile structure
Product Name:4,6-Dichloronicotinonitrile
CAS No:166526-03-0
MF:C6H2Cl2N2
MW:172.999478816986
MDL:MFCD08276124
CID:904954
PubChem ID:45588080
Update Time:2025-09-27

4,6-Dichloronicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dichloronicotinonitrile
    • 4,6-dichloro-3-Pyridinecarbonitrile
    • 4,6-Dichloro-nicotinonitrile
    • 4,6-dichloropyridine-3-carbonitrile
    • EOS-61391
    • 3-Cyano-4,6-dichloropyridine
    • 3-Pyridinecarbonitrile, 4,6-dichloro-
    • PubChem18804
    • VNRGFXKFARXGSX-UHFFFAOYSA-N
    • BCP10299
    • SBB088727
    • EBD210882
    • 8477AA
    • FCH859196
    • 2,4-DICHLORO-5-CYANOPYRIDINE
    • AB44829
    • RP10582
    • TRA0097521
    • AM84572
    • 4,6-Dichlor
    • 166526-03-0
    • EN300-109985
    • AKOS005073540
    • AC-23441
    • CS-W000749
    • AC-30172
    • J-514141
    • SY007712
    • DTXSID90670554
    • DB-064619
    • MFCD08276124
    • SCHEMBL1286023
    • A882317
    • 4,6-Dichloronicotinonitrile, AldrichCPR
    • LD-0739
    • MDL: MFCD08276124
    • Inchi: 1S/C6H2Cl2N2/c7-5-1-6(8)10-3-4(5)2-9/h1,3H
    • InChI Key: VNRGFXKFARXGSX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=CC=1C#N)Cl

Computed Properties

  • Exact Mass: 171.96000
  • Monoisotopic Mass: 171.96
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 133-135°
  • Boiling Point: 272.9±35.0 ºC (760 Torr),
  • Flash Point: 118.8±25.9 ºC,
  • Refractive Index: 1.587
  • Solubility: Very slightly soluble (0.66 g/l) (25 º C),
  • PSA: 36.68000
  • LogP: 2.26008

4,6-Dichloronicotinonitrile Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT

4,6-Dichloronicotinonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4,6-Dichloronicotinonitrile Production Method

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